Cas no 956798-78-0 (4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine)

• Product Name: 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine
• CAS No: 956798-78-0
• MF: C₁₇H₂₃N₅
• MW: 297.398022890091
• MDL: MFCD22418606
• CID: 3165469
• PubChem ID: 59867380
• Update Time: 2025-06-08

4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine
• 4-methyl-6-phenyl-N-(2-piperazin-1-ylethyl)pyridazin-3-amine
• 4-METHYL-6-PHENYL-N-[2-(PIPERAZIN-1-YL)ETHYL]PYRIDAZIN-3-AMINE
• 956798-78-0
• SCHEMBL1752907
• AKOS025395259

• MDL： MFCD22418606
• Inchi： 1S/C17H23N5/c1-14-13-16(15-5-3-2-4-6-15)20-21-17(14)19-9-12-22-10-7-18-8-11-22/h2-6,13,18H,7-12H2,1H3,(H,19,21)
• InChI Key： DSULVDIIXDFKIC-UHFFFAOYSA-N
• SMILES： N1(CCNC2=C(C)C=C(C3C=CC=CC=3)N=N2)CCNCC1

Computed Properties

• Exact Mass: 297.19534575Da
• Monoisotopic Mass: 297.19534575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine

Comprehensive Overview of 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine (CAS No. 956798-78-0)

4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine (CAS No. 956798-78-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine core and piperazine side chain, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity with various biological targets, making it a candidate for further investigation in therapeutic contexts.

The molecular structure of 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine includes a phenyl group and a methyl substitution on the pyridazine ring, enhancing its lipophilicity and potential interaction with hydrophobic regions of proteins. The piperazine moiety, a common pharmacophore in medicinal chemistry, is known for its ability to improve solubility and bioavailability. These attributes make the compound a valuable scaffold for designing novel bioactive molecules, particularly in areas such as central nervous system (CNS) drug development and enzyme inhibition studies.

In recent years, the demand for highly selective small-molecule modulators has increased, driven by advancements in precision medicine. 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine aligns with this trend, as its structure allows for targeted modifications to optimize selectivity and potency. Researchers are also investigating its potential role in addressing neurodegenerative diseases and inflammatory conditions, topics that dominate current scientific discourse and public interest.

The synthesis of CAS No. 956798-78-0 typically involves multi-step organic reactions, including condensation and amination processes. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research applications, particularly in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine is often sourced from specialized chemical suppliers who cater to pharmaceutical and academic institutions. Its availability in various quantities and purities facilitates diverse research needs, from preliminary assays to large-scale preclinical evaluations. The compound’s stability under standard laboratory conditions further enhances its utility, making it a reliable choice for long-term studies.

Emerging trends in artificial intelligence (AI)-driven drug discovery have also highlighted the importance of compounds like CAS No. 956798-78-0. Computational models frequently utilize such molecules to predict binding interactions and optimize lead compounds. This intersection of cheminformatics and experimental research underscores the compound’s relevance in modern drug development pipelines.

Environmental and safety considerations are paramount when handling 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. These precautions align with broader industry efforts to promote sustainable chemistry and green laboratory practices.

In summary, 4-Methyl-6-phenyl-N-(2-(piperazin-1-yl)ethyl)pyridazin-3-amine (CAS No. 956798-78-0) represents a versatile and promising compound in the realm of medicinal chemistry. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in fields addressing neurological disorders and targeted therapy development. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.